Cas no 2034236-21-8 (3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione)

• Product Name: 3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione
• CAS No: 2034236-21-8
• MF: C₁₆H₁₅BrF₂N₂O₄S
• MW: 449.267109155655
• CID: 5376002
• PubChem ID: 91625274
• Update Time: 2025-11-03

3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS025317022
• 2034236-21-8
• F6473-4679
• 3-(1-{3-[5-bromo-2-(difluoromethoxy)phenyl]propanoyl}azetidin-3-yl)-1,3-thiazolidine-2,4-dione
• 3-(1-(3-(5-bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione
• 3-[1-[3-[5-bromo-2-(difluoromethoxy)phenyl]propanoyl]azetidin-3-yl]-1,3-thiazolidine-2,4-dione
• 3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione

• Inchi： 1S/C16H15BrF2N2O4S/c17-10-2-3-12(25-15(18)19)9(5-10)1-4-13(22)20-6-11(7-20)21-14(23)8-26-16(21)24/h2-3,5,11,15H,1,4,6-8H2
• InChI Key： KHYACEMHNNCTDW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC(N1CC(C1)N1C(=O)SCC1=O)=O)OC(F)F

Computed Properties

• Exact Mass: 447.99040g/mol
• Monoisotopic Mass: 447.99040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione

Exploring the Chemical Properties and Applications of 3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione

The compound 3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione, identified by the CAS number 2034236-21-8, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents for various diseases.

The molecular structure of this compound is characterized by a thiazolidine-2,4-dione core, which is a well-known scaffold in medicinal chemistry. The presence of an azetidine ring further enhances its structural complexity and bioavailability. The substituents attached to the molecule, including the bromo group and difluoromethoxy group, play crucial roles in modulating its pharmacokinetic properties and biological activity. These groups are known to influence the compound's solubility, stability, and interaction with biological targets.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic techniques to improve its yield and purity. For instance, a study published in the Journal of Medicinal Chemistry explored the use of microwave-assisted synthesis to streamline the production process. This approach not only enhances efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemical practices.

The biological activity of 3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to inhibit key enzymes involved in disease progression has been documented in recent clinical trials.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to act as a carrier for poorly soluble drugs. Researchers have investigated its use as a prodrug carrier, where it can enhance the bioavailability of therapeutic agents while minimizing side effects. This dual functionality underscores its versatility in pharmaceutical applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it exhibits strong binding affinity toward several therapeutic targets, including kinases and receptors. These findings have provided valuable insights into its mechanism of action and guided further optimization efforts.

In conclusion, 3-(1-(3-(5-Bromo-2-(difluoromethoxy)phenyl)propanoyl)azetidin-3-yl)thiazolidine-2,4-dione represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity and versatile applications, positions it as a key player in future drug development initiatives. As research continues to unfold, this compound holds great potential for addressing unmet medical needs and improving patient outcomes.